Cas no 3899-20-5 (Retinoic acid, ethylester)

• Product Name: Retinoic acid, ethylester
• CAS No: 3899-20-5
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 305880
• PubChem ID: 6505370
• Update Time: 2025-04-19

Retinoic acid, ethylester Chemical and Physical Properties

Names and Identifiers

• Retinoic acid, ethylester
• ethyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• Retinoic acid, ethyl ester
• SCHEMBL365695
• (2E,4E,6E,8E)-Ethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
• 3899-20-5
• CHEMBL3244520
• DTXSID80192270
• 78995-96-7
• Retinoic-4,4,18,18,18-d5 acid, ethyl ester
• starbld0024354
• Ethyl retinoate

• Inchi： 1S/C22H32O2/c1-7-24-21(23)16-18(3)11-8-10-17(2)13-14-20-19(4)12-9-15-22(20,5)6/h8,10-11,13-14,16H,7,9,12,15H2,1-6H3/b11-8+,14-13+,17-10+,18-16+
• InChI Key： ZELWYCSDHIFMOP-NBIQJRODSA-N
• SMILES： O(CC)C(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 328.24023
• Monoisotopic Mass: 328.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.968
• Boiling Point: 439.5°Cat760mmHg
• Flash Point: 236.7°C